Cas no 878735-77-4 (methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate)

Methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate is a specialized heterocyclic compound featuring a fused imidazopurine core with multiple methyl substitutions. Its structural complexity and functional groups make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of ester and diketone functionalities enhances its reactivity, enabling diverse derivatization pathways. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically relevant targets. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its stability under standard conditions facilitates handling and storage in laboratory settings.

methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate structure

878735-77-4 structure

Product Name:methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate

CAS No:878735-77-4

MF:C₁₄H₁₇N₅O₄

MW:319.315882444382

CID:6261976

PubChem ID:6485009

Update Time:2025-05-20

methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate
- methyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate
- 878735-77-4
- F3124-1063
- UPCMLD0ENAT5814851:001
- methyl 2-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate
- AKOS000725372
- Z237574856
- Inchi： 1S/C14H17N5O4/c1-7-8(2)19-10-11(16(3)14(22)17(4)12(10)21)15-13(19)18(7)6-9(20)23-5/h6H2,1-5H3
- InChI Key： NVBBCTHZHLFFOB-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C1N(CC(=O)OC)C(C)=C(C)N12

Computed Properties

Exact Mass: 319.12805404g/mol
Monoisotopic Mass: 319.12805404g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 555
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 89.2Å²

methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3124-1063-2μmol	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3124-1063-5μmol	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3124-1063-10μmol	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3124-1063-20μmol	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3124-1063-1mg	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3124-1063-2mg	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3124-1063-3mg	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3124-1063-4mg	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3124-1063-5mg	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3124-1063-10mg	methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate	878735-77-4	90%+	10mg	$79.0	2023-07-05

methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate

Introduction to Methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate (CAS No. 878735-77-4)

Methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS number 878735-77-4, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The structural framework of this molecule incorporates several key functional groups and substituents that contribute to its intriguing chemical and biological properties.

The core structure of Methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate is characterized by an imidazopyrimidine scaffold, which is a well-known motif in medicinal chemistry. This scaffold is often associated with various pharmacological effects due to its ability to interact with biological targets such as enzymes and receptors. The presence of multiple methyl groups at specific positions (1, 3, 6, and 7) enhances the stability and reactivity of the molecule, making it a valuable candidate for further chemical modifications and derivatization.

One of the most striking features of this compound is the dioxo group located at the 2 and 4 positions of the imidazopyrimidine ring. This functional group not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological systems. The acetate moiety at the 2-position further contributes to the molecule's solubility and reactivity in aqueous environments.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The imidazopyrimidine core has been extensively studied for its potential applications in treating various diseases, including cancer and infectious disorders. Researchers have demonstrated that modifications to this core structure can lead to compounds with enhanced potency and selectivity.

In particular, studies have shown that derivatives of imidazopyrimidine exhibit inhibitory activity against several key enzymes involved in cellular processes. For instance, certain analogs have been found to inhibit kinases and other enzymes that are overexpressed in tumor cells. This has led to a surge in interest regarding the development of small-molecule inhibitors based on imidazopyrimidine scaffolds.

The synthesis of Methyl 2-{1,3,6,7-tetramethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate involves a multi-step process that requires careful control of reaction conditions. The introduction of the tetramethyl group at positions 1、3、6、and 7 is particularly challenging due to the need for precise regioselectivity. However， advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

The biological activity of Methyl 2-{1，3，6，7-tetramethyl-2，4-dioxo-lH，2H，3H，4H，8H-imidazo1，2-gpurin-8-yI}acetate has been explored in several preclinical studies. These studies have revealed that the compound exhibits significant inhibitory effects on various enzymatic targets. For example， it has been shown to inhibit kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase)， which are implicated in cancer cell proliferation and survival.

Additionally， research has indicated that this compound may have applications in treating infectious diseases caused by viruses and bacteria。 The ability of imidazopyrimidine derivatives to interfere with essential microbial processes makes them promising candidates for developing new antibiotics and antiviral agents.

The pharmacokinetic properties of Methyl 2-{l，3，6，7-tetramethyl-l,H，Z>H。3>H。4>H。8>H-imidazoI。z-gpurin-S-yI}acetate are also being studied to optimize its therapeutic potential. Understanding how the compound is absorbed、distributed、metabolized،and excreted (ADME) is crucial for designing effective drug formulations and dosing regimens。

In conclusion， Methyl 2-{l，3，6，7-tetramethyl-l,H。Z>H。3>H。4>H。8>H-imidazoI。z-gpurin-S-yI}acetate (CAS No. 878735-77-S) is a fascinating compound with significant potential in pharmaceutical applications。 Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies。